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Introduction
Mast cells are critical effector cells in allergic and inflammatory responses. Upon activation by

allergens, they undergo degranulation, releasing a cascade of inflammatory mediators such as

histamine. This process is tightly regulated by intracellular calcium (Ca²⁺) signaling. An

increase in cytosolic Ca²⁺ is a pivotal event, originating from both the release from intracellular

stores and influx from the extracellular environment.[1] Repirinast, an anti-allergic agent, and

its active metabolite, MY-1250, have been shown to inhibit mast cell degranulation by targeting

this crucial calcium signaling pathway.[2][3] Specifically, MY-1250 inhibits the initial rise in

intracellular Ca²⁺ by affecting the ATP-dependent Ca²⁺ release from intracellular stores.[3]

These application notes provide detailed protocols for measuring calcium influx in mast cells,

with a specific focus on evaluating the inhibitory effects of Repirinast. The protocols described

herein utilize common fluorescent calcium indicators and provide a framework for quantifying

the impact of pharmacological agents on mast cell activation.

Data Presentation
The inhibitory effects of Repirinast's active metabolite, MY-1250, on mast cell function are

dose-dependent. While direct IC₅₀ values for calcium influx inhibition are not readily available in
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the public domain, the following table summarizes the dose-dependent inhibition of histamine

release, a downstream event critically dependent on calcium influx. This data provides a strong

corollary to the inhibition of calcium mobilization.

Compound
Concentrati
on

% Inhibition
of
Histamine
Release

Mast Cell
Type

Stimulus Reference

MY-1250 1 x 10⁻⁷ M ~20%
Rat

Peritoneal
Antigen [3]

MY-1250 1 x 10⁻⁶ M ~50%
Rat

Peritoneal
Antigen [3]

MY-1250 1 x 10⁻⁵ M ~80%
Rat

Peritoneal
Antigen [3]

Additionally, MY-1250 has been shown to induce the phosphorylation of a 78-kDa protein in rat

mast cells, an effect that is also concentration-dependent and may be related to its inhibitory

mechanism.

Compound
IC₅₀ for 78-kDa
Protein
Phosphorylation

Mast Cell Type Reference

MY-1250 2.0 x 10⁻⁷ M Rat Mast Cells

Signaling Pathways
Antigen-Induced Calcium Signaling in Mast Cells and the Postulated Role of Repirinast

Mast cell activation via the high-affinity IgE receptor (FcεRI) initiates a signaling cascade that

leads to a rapid increase in intracellular calcium. This process is crucial for degranulation and

the release of inflammatory mediators.
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Caption: Antigen-induced Ca²⁺ signaling in mast cells and the inhibitory site of Repirinast.

Experimental Workflow
A typical workflow for assessing the effect of Repirinast on calcium influx in mast cells involves

cell culture, sensitization, loading with a calcium indicator dye, treatment with the compound,

stimulation, and data acquisition and analysis.
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Mast Cell Culture
(e.g., RBL-2H3)

Sensitization with IgE

Loading with Calcium Indicator
(e.g., Fura-2 AM or Fluo-4 AM)

Pre-incubation with Repirinast
(or vehicle control)

Antigen Stimulation

Measurement of Intracellular Ca²⁺
(Fluorimetry or Microscopy)

Data Analysis
(e.g., Peak response, Area under the curve)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1680522?utm_src=pdf-body-img
https://www.benchchem.com/product/b1680522?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. REGULATORS OF CA2+ SIGNALING IN MAST CELLS Potential Targets for Treatment of
Mast-Cell Related Diseases? - Madame Curie Bioscience Database - NCBI Bookshelf
[ncbi.nlm.nih.gov]

2. What is the mechanism of Repirinast? [synapse.patsnap.com]

3. Mechanism of action of MY-1250, an active metabolite of Repirinast, in inhibiting histamine
release from rat mast cells - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: Measuring Calcium
Influx in Mast Cells Treated with Repirinast]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680522#techniques-for-measuring-calcium-influx-in-
mast-cells-treated-with-repirinast]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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